Cas no 52846-75-0 (rac 4-(3-Aminobutyl)phenol)
rac 4-(3-Aminobutyl)phenol structure
Product Name:rac 4-(3-Aminobutyl)phenol
CAS No:52846-75-0
MF:C10H15NO
MW:165.232202768326
MDL:MFCD08691144
CID:1060211
PubChem ID:9793924
Update Time:2024-11-02
rac 4-(3-Aminobutyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- rac 4-(3-Aminobutyl)phenol
- 4-(3-Aminobutyl)phenol
- (1-METHYL-3-MORPHOLIN-4-YLPROPYL)AMINE
- 1-Methyl-3-morpholin-4-yl-propylamine
- 1-methyl-3-morpholino-propylamine
- 3-Amino-1-(4-oxy-phenyl)-butan
- 4-(3-aminobut-1-yl)morpholine
- 4-(3-Amino-butyl)-phenol
- 4-(4-Morpholinyl)-2-butanamine
- 4-(morpholin-4-yl)butan-2-amine
- 4-morpholin-4-ylbut-2-ylamine
- 4-morpholinobutan-2-amine
- AG-E-32301
- AGN-PC-015OVM
- p-hydroxyhomoamphetamine
- SBB014838
- AB01330618-02
- RACTOPAMINE HYDROCHLORIDE SUSPENSION IMPURITY, AMINOBUTYLPHENOL- [USP IMPURITY]
- Phenol, 4-(3-aminobutyl)-
- Q27283355
- Racemic 3-Amino-1-(4-hydroxyphenyl)butane
- N14377
- Ractopamine hydrochloride suspension impurity, aminobutylphenol- [USP]
- 4-(4'-Hydroxyphenyl)-2-aminobutane
- DTXSID90902589
- AKOS022478638
- CS-0453287
- EN300-25929
- 52846-75-0
- Z220327456
- NoName_3112
- J-513360
- FT-0661630
- 3-Amino-1-(4-hydroxyphenyl)butane
- NCGC00338162-01
- M1O66HZ003
- WNTVTQIJPAFZEL-UHFFFAOYSA-N
- (S)-4-(3-AMINO-BUTYL)-PHENOL
- AKOS000264538
- 4-(4?-Hydroxyphenyl)-2-aminobutane
- FT-0661629
- 4-(3-Aminobutyl)-phenol
- A935959
- UNII-M1O66HZ003
- 1-(2-Chlorophenyl)-3-(di(aziridin-1-yl)phosphoryl)urea
- SCHEMBL44507
- Ractopamine hydrochloride suspension impurity, aminobutylphenol-[USP]
- DB-352684
- RACTOPAMINE HYDROCHLORIDE SUSPENSION IMPURITY, AMINOBUTYLPHENOL-(USP IMPURITY)
- Rac-4-(3-aminobutyl)Phenol
- 3-Amino-1-(4-hydroxyphenyl)butane; 4-(4'-Hydroxyphenyl)-2-aminobutane; Racemic 3-Amino-1-(4-hydroxyphenyl)butane;
- RACTOPAMINE HYDROCHLORIDE SUSPENSION IMPURITY, AMINOBUTYLPHENOL-[USP IMPURITY]
- Ractopamine hydrochloride suspension impurity, aminobutylphenol-(USP)
- DOBUTAMINE_met019
- benzene, 1-(3-amino)butyl-4-hydroxy-
-
- MDL: MFCD08691144
- Inchi: 1S/C10H15NO/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-8,12H,2-3,11H2,1H3
- InChI Key: WNTVTQIJPAFZEL-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCC(C)N
Computed Properties
- Exact Mass: 165.11545
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
rac 4-(3-Aminobutyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A602500-100mg |
rac 4-(3-Aminobutyl)phenol |
52846-75-0 | 100mg |
$ 222.00 | 2023-09-08 | ||
| TRC | A602500-1g |
rac 4-(3-Aminobutyl)phenol |
52846-75-0 | 1g |
$ 1656.00 | 2023-09-08 | ||
| Enamine | EN300-25929-0.05g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-25929-0.1g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-25929-0.25g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-25929-0.5g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-25929-1.0g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-25929-2.5g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-25929-5.0g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 | |
| Enamine | EN300-25929-10.0g |
4-(3-aminobutyl)phenol |
52846-75-0 | 95.0% | 10.0g |
$1593.0 | 2025-02-20 |
rac 4-(3-Aminobutyl)phenol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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